2-(4-amino-5-(2-pyridyl)(1,2,4-triazol-3-ylthio))-N-(2,6-dibromo-4-methylpheny l)acetamide
CAS No.:
Cat. No.: VC16322271
Molecular Formula: C16H14Br2N6OS
Molecular Weight: 498.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H14Br2N6OS |
|---|---|
| Molecular Weight | 498.2 g/mol |
| IUPAC Name | 2-[(4-amino-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,6-dibromo-4-methylphenyl)acetamide |
| Standard InChI | InChI=1S/C16H14Br2N6OS/c1-9-6-10(17)14(11(18)7-9)21-13(25)8-26-16-23-22-15(24(16)19)12-4-2-3-5-20-12/h2-7H,8,19H2,1H3,(H,21,25) |
| Standard InChI Key | FKGMUZNUUZVTFJ-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=C(C(=C1)Br)NC(=O)CSC2=NN=C(N2N)C3=CC=CC=N3)Br |
Introduction
Synthesis
The synthesis of such compounds generally involves multi-step reactions, including condensation and substitution reactions. The process requires careful control of reaction conditions like temperature, pH, and time to achieve high yields and purity. Techniques such as Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS) are typically used to confirm the structure of the synthesized compound.
Biological Activities
Compounds with similar structures often exhibit antimicrobial, anticancer, or anti-inflammatory activities due to their ability to interact with biological targets such as enzymes or receptors. For instance, triazole derivatives have been studied for their potential as antimicrobial agents . The presence of a pyridine ring may enhance these properties by facilitating interactions with specific biological molecules.
Table: Comparison of Similar Compounds
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume